N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-4-ethoxybenzenesulfonamide

• IUPAC Name: N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C21H24N2O4S/c1-2-27-18-8-10-19(11-9-18)28(25,26)22-17-7-12-20-16(14-17)4-3-13-23(20)21(24)15-5-6-15/h7-12,14-15,22H,2-6,13H2,1H3
• InChI Key: ZKECWNDGUBGPAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4CC4
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol

Description

N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-4-ethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H24N2O4S and its molecular weight is 400.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on synthesizing and characterizing new chemical entities derived from quinoline and its analogs, focusing on their spectroscopic properties and structural determination. These studies contribute to the development of novel compounds with potential applications in dye manufacturing and medicinal chemistry (Rufchahi & Gilani, 2012).

Biological Activities

Compounds with quinoline structures have been explored for their biological activities. This includes research on sulfonamide derivatives, which have shown potential in inhibiting tubulin polymerization, indicating possible applications in cancer therapy due to their antiproliferative effects on various cancer cell lines (Srikanth et al., 2016). Furthermore, studies on sulfonamide compounds have also explored their pro-apoptotic effects, suggesting a mechanism involving the activation of cellular pathways leading to apoptosis (Cumaoğlu et al., 2015).

Structural Studies

Structural studies have been conducted on quinoline derivatives, providing insights into the molecular arrangements and interactions within crystals. These investigations offer valuable information for the design and development of new materials with specific properties, including fluorescence and stability (Karmakar et al., 2007).

Antimicrobial and Anticancer Screening

Novel quinoline derivatives have been synthesized and screened for their antimicrobial and anticancer activities. These studies aim to identify new therapeutic agents that can effectively combat microbial infections and cancer (Refaat et al., 2004), (Sanna et al., 1998).